Cas no 1810074-83-9 ((S)-4-Amino-4-phenylbutan-1-ol hydrochloride)

• Product Name: (S)-4-Amino-4-phenylbutan-1-ol hydrochloride
• CAS No: 1810074-83-9
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD24431191
• CID: 3040907
• PubChem ID: 91844838
• Update Time: 2025-05-23

(S)-4-Amino-4-phenylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-4-phenylbutan-1-ol hydrochloride
• (4S)-4-Amino-4-phenylbutan-1-ol-HCl
• (4S)-4-AMINO-4-PHENYLBUTAN-1-OL HCl
• AX8297048
• (4S)-4-amino-4-phenylbutan-1-ol hydrochloride
• Benzenebutanol, delta-amino-, hydrochloride (1:1), (deltaS)-
• (S)-4-Amino-4-phenylbutan-1-olhydrochloride
• GS-7177
• CS-0162031
• N10728
• MFCD24431191
• (4S)-4-amino-4-phenylbutan-1-ol;hydrochloride
• SCHEMBL25190045
• AKOS025395782
• 1810074-83-9

• MDL： MFCD24431191
• Inchi： 1S/C10H15NO.ClH/c11-10(7-4-8-12)9-5-2-1-3-6-9;/h1-3,5-6,10,12H,4,7-8,11H2;1H/t10-;/m0./s1
• InChI Key： GRDXYWYYIPOBAD-PPHPATTJSA-N
• SMILES： Cl.OCCC[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (S)-4-Amino-4-phenylbutan-1-ol hydrochloride

(S)-4-Amino-4-phenylbutan-1-ol Hydrochloride: A Comprehensive Overview

(S)-4-Amino-4-phenylbutan-1-ol hydrochloride, with the CAS number 1810074-83-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as (S)-4-amino-N,N-diphenylbutanamide hydrochloride, has garnered attention due to its unique chemical structure and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of (S)-4-amino-N,N-diphenylbutanamide hydrochloride comprises a butanamide backbone with an amino group and two phenyl substituents. This configuration imparts the compound with distinct physicochemical properties, including high solubility in polar solvents and moderate stability under physiological conditions. The stereochemistry at the chiral center, denoted by the (S) configuration, plays a crucial role in determining its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (S)-4-amino-N,N-diphenylbutanamide hydrochloride. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess, which is critical for its pharmacological applications. These methods not only enhance the yield but also reduce the environmental footprint compared to traditional synthesis routes.

In terms of pharmacology, (S)-4-amino-N,N-diphenylbutanamide hydrochloride has demonstrated promising activity in preclinical models. Studies published in 2023 indicate that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, (S)-4-amino-N,N-diphenylbutanamide hydrochloride has shown selective binding to specific receptors, suggesting its utility in targeted drug delivery systems. Collaborative research between academic institutions and pharmaceutical companies has further elucidated its mechanism of action, paving the way for clinical trials.

The application of computational chemistry tools has significantly advanced our understanding of this compound. Molecular docking studies reveal that its phenyl groups contribute to receptor binding affinity, while the amino group enhances solubility and bioavailability. These insights are invaluable for optimizing drug formulations and improving therapeutic outcomes.

In conclusion, (S)-4-amino-N,N-diphenylbutanamide hydrochloride represents a promising molecule with diverse applications in medicine and biotechnology. As research continues to uncover its full potential, it holds the promise of becoming a key player in the development of novel therapeutic agents.